3-Methylpiperidin-4-one hydrobromide

• CAS No.: 144236-25-9
• Molecular Formula: C6H12BrNO
• Molecular Weight: 194.07 g/mol
• IUPAC Name: 3-methylpiperidin-4-one;hydrobromide
• InChI: InChI=1S/C6H11NO.BrH/c1-5-4-7-3-2-6(5)8;/h5,7H,2-4H2,1H3;1H
• InChI Key: VBGIDPGLWQVEIA-UHFFFAOYSA-N
• SMILES: CC1CNCCC1=O.Br
• Synonyms: 3-Methylpiperidin-4-one hydrobroMide

Description

3-Methylpiperidin-4-one hydrobromide, also known as this compound, is a useful research compound. Its molecular formula is C6H12BrNO and its molecular weight is 194.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 1,3-dicarbomethoxy-3-methyl-4-piperidone (51.45 g, 225 mmol) in hydrobromic acid (48%, 250 mL) is heated under reflux for 4 h and then cooled to room temperature. The resultant solution is concentrated in vacuo to give an orange colored solid. The solid is suspended in methanol (50 mL) and concentrated in vacuo again to give 3-methyl-4-piperidone hydrobromide salt: 42.9 g; 98%; mp 203-°205° C.